Cas no 1184060-07-8 (N-1-(5-bromothiophen-2-yl)ethyl-1-methyl-1H-pyrazol-4-amine)

N-1-(5-bromothiophen-2-yl)ethyl-1-methyl-1H-pyrazol-4-amine structure
1184060-07-8 structure
Product Name:N-1-(5-bromothiophen-2-yl)ethyl-1-methyl-1H-pyrazol-4-amine
CAS No:1184060-07-8
MF:C10H12BrN3S
MW:286.191379547119
CID:5196661
PubChem ID:61000192
Update Time:2023-11-24

N-1-(5-bromothiophen-2-yl)ethyl-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-[1-(5-Bromothiophen-2-yl)ethyl]-1-methyl-1H-pyrazol-4-amine
    • 1H-Pyrazol-4-amine, N-[1-(5-bromo-2-thienyl)ethyl]-1-methyl-
    • N-1-(5-bromothiophen-2-yl)ethyl-1-methyl-1H-pyrazol-4-amine
    • Inchi: 1S/C10H12BrN3S/c1-7(9-3-4-10(11)15-9)13-8-5-12-14(2)6-8/h3-7,13H,1-2H3
    • InChI Key: ICLSDFPGKFEKIA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(C)NC2C=NN(C)C=2)S1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 217
  • XLogP3: 2.9
  • Topological Polar Surface Area: 58.1

N-1-(5-bromothiophen-2-yl)ethyl-1-methyl-1H-pyrazol-4-amine Pricemore >>

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